4-(5-Chloro-2-ethoxy-4-fluorobenzamido)-3,3-dimethylbutanoic acid

• IUPAC Name: 4-[(5-chloro-2-ethoxy-4-fluorobenzoyl)amino]-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C15H19ClFNO4/c1-4-22-12-6-11(17)10(16)5-9(12)14(21)18-8-15(2,3)7-13(19)20/h5-6H,4,7-8H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key: DKDKMQXGRYLKSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C(=O)NCC(C)(C)CC(=O)O)Cl)F
• Molecular Formula: C15H19ClFNO4
• Molecular Weight: 331.76 g/mol

Description

4-(5-Chloro-2-ethoxy-4-fluorobenzamido)-3,3-dimethylbutanoic acid (CEFDMBA) is a novel synthetic compound with promising applications in scientific research. CEFDMBA is a fluorinated carboxylic acid that has been used to study the mechanisms of action of various biochemical and physiological processes. CEFDMBA has been synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis.

Scientific Research Applications

Tautomerism and Solvatochromism in UV–VIS Spectra

The study on new arylhydrazones of β-diketones, including compounds with chloro, ethoxy, and fluoro substitutions, explored the role of tautomerism and solvatochromism in their UV–VIS absorption spectra. This research is crucial for understanding the optical properties of compounds, which can be applied in designing optical materials and sensors (Kuźnik et al., 2012).

Charge Density Analysis in Molecular Crystals

An experimental study on charge density distribution in compounds featuring chloro and fluoro groups revealed insights into intermolecular interactions within molecular crystals. These findings are significant for the design of molecular materials with tailored properties (Hathwar & Row, 2011).

Synthesis of Heterocyclic Scaffolds

Research into 4-Chloro-2-fluoro-5-nitrobenzoic acid as a multireactive building block for solid-phase synthesis showcases the compound's utility in generating a variety of nitrogenous heterocycles. This work is foundational for the development of new drugs and materials (Křupková et al., 2013).

HIV-1 Integrase Inhibitors

A study on quinolone carboxylic acids introduced a novel class of integrase inhibitors, demonstrating the potential for antiretroviral drugs based on modifications of carboxylic acid derivatives (Sato et al., 2009).